Cas no 2138105-57-2 (3-(Methylamino)-4-propylcyclohexan-1-ol)

• Product Name: 3-(Methylamino)-4-propylcyclohexan-1-ol
• CAS No: 2138105-57-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5865429
• PubChem ID: 165490933
• Update Time: 2025-10-31

3-(Methylamino)-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138105-57-2
• EN300-1159064
• 3-(methylamino)-4-propylcyclohexan-1-ol
• 3-(Methylamino)-4-propylcyclohexan-1-ol

• Inchi： 1S/C10H21NO/c1-3-4-8-5-6-9(12)7-10(8)11-2/h8-12H,3-7H2,1-2H3
• InChI Key： CNLMXCSOWVTWQF-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)NC

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(Methylamino)-4-propylcyclohexan-1-ol

Comprehensive Overview of 3-(Methylamino)-4-propylcyclohexan-1-ol (CAS No. 2138105-57-2): Properties, Applications, and Industry Insights

3-(Methylamino)-4-propylcyclohexan-1-ol (CAS No. 2138105-57-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This cyclohexane derivative, characterized by a methylamino group at position 3 and a propyl substituent at position 4, exhibits intriguing stereochemical properties that make it valuable for drug discovery and material science applications. The compound's molecular formula, C₁₀H₂₁NO, and moderate polarity contribute to its diverse reactivity profile.

Recent studies highlight the growing interest in amino-alcohol derivatives like 3-(Methylamino)-4-propylcyclohexan-1-ol for their potential as chiral building blocks in asymmetric synthesis. Pharmaceutical researchers are particularly interested in how the spatial arrangement of its functional groups might influence biological activity. The compound's cyclohexane backbone provides structural rigidity, while the hydroxyl and methylamino groups offer sites for further chemical modification, making it a versatile intermediate in medicinal chemistry.

From a synthetic chemistry perspective, 2138105-57-2 represents an interesting case study in stereoselective synthesis. The presence of multiple stereocenters in the molecule challenges chemists to develop efficient routes to obtain enantiomerically pure forms. Current literature suggests several approaches, including catalytic hydrogenation of corresponding phenol derivatives or enzymatic resolution methods. These synthetic strategies align with the pharmaceutical industry's increasing demand for chiral intermediates with high optical purity.

The physicochemical properties of 3-(Methylamino)-4-propylcyclohexan-1-ol make it suitable for various formulation applications. Its balanced lipophilicity (predicted logP ~2.1) and water solubility (estimated >1 mg/mL at pH 7) suggest good bioavailability potential when used in drug development. Researchers are investigating its potential as a precursor for CNS-active compounds, given the structural similarities to known neuromodulators. However, comprehensive pharmacological profiling remains to be completed.

In material science applications, the compound's amino-alcohol functionality enables its use as a monomer or crosslinking agent in specialty polymer systems. The propyl side chain contributes to enhanced flexibility in resulting polymeric materials, while the hydroxyl group provides sites for further functionalization. These characteristics have sparked interest in developing novel biocompatible materials for medical devices and controlled-release systems.

Quality control and analytical characterization of CAS 2138105-57-2 present specific challenges due to its structural complexity. Advanced techniques such as chiral HPLC, NMR spectroscopy (particularly ¹³C and DEPT experiments), and mass spectrometry are typically employed for purity assessment. The compound's stability profile indicates proper storage under inert atmosphere at low temperatures (-20°C) to prevent degradation, particularly oxidation of the amino group.

Market analysis reveals growing demand for 3-(Methylamino)-4-propylcyclohexan-1-ol among contract research organizations and academic laboratories. The compound's price point reflects its specialized nature and the complexity of its synthesis. Current research trends suggest potential applications in developing GPCR modulators and enzyme inhibitors, though these remain exploratory stages. Patent literature shows increasing mentions of related structures in recent years.

From an environmental and safety perspective, preliminary ecotoxicological data suggest 2138105-57-2 requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this compound. Its biodegradation pathway and environmental persistence remain subjects of ongoing investigation.

The future outlook for 3-(Methylamino)-4-propylcyclohexan-1-ol appears promising as research into chiral amines and functionalized cyclohexanes continues to expand. Its structural features position it as a potential candidate for fragment-based drug discovery programs. The scientific community anticipates more publications and patent applications involving this compound as its synthetic utility becomes better understood.